4-Acetyl-2-amino-4'-methoxybiphenyl

• IUPAC Name: 1-[3-amino-4-(4-methoxyphenyl)phenyl]ethanone
• InChI: InChI=1S/C15H15NO2/c1-10(17)12-5-8-14(15(16)9-12)11-3-6-13(18-2)7-4-11/h3-9H,16H2,1-2H3
• InChI Key: OFYZKZFDUZXPER-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)C2=CC=C(C=C2)OC)N
• Molecular Formula: C15H15NO2
• Molecular Weight: 241.28 g/mol

Description

4-Acetyl-2-amino-4'-methoxybiphenyl (4-AAMB) is a synthetic compound that has been widely studied in the scientific community due to its unique properties and potential applications. It is a derivative of biphenyl, a compound that is widely used in the synthesis of various organic molecules and materials. 4-AAMB has been studied for its potential use in a wide range of applications, including drug synthesis, biomedical research, and chemical engineering.

Scientific Research Applications

Advanced Oxidation Processes in Water Treatment

Advanced Oxidation Processes (AOPs) are used to treat recalcitrant compounds in water, such as acetaminophen, to reduce their environmental impact. These processes lead to the generation of various by-products, which have been studied for their biotoxicity. The degradation pathways and biotoxicity of these by-products are crucial for understanding the environmental impact of such treatments (Qutob et al., 2022).

Chemical Chaperones in Biological Systems

4-Phenylbutyric acid (4-PBA) is a chemical chaperone that prevents misfolded protein aggregation and alleviates endoplasmic reticulum stress. Its role in maintaining proteostasis in various biological systems highlights the importance of chemical interventions in managing protein misfolding disorders. This could be relevant when considering the biochemical interactions of 4-Acetyl-2-amino-4'-methoxybiphenyl with biological systems (Kolb et al., 2015).

Biomarker Analysis for Carcinogenic Exposure

The analysis of N-deoxyguanosine-C8-4-aminobiphenyl, a biomarker for carcinogenic exposure from substances like 4-aminobiphenyl, underscores the importance of accurate biomarker analysis in assessing cancer risk. Modern techniques such as liquid chromatography-mass spectrometry (LC-MS) enhance the detection and quantitation of these biomarkers in biological samples (Chen et al., 2018).

Spin Label Studies in Peptides

The use of spin labels, such as TOAC, in studying peptides demonstrates the value of such compounds in analyzing peptide secondary structure and dynamics. This highlights a potential application area for this compound in the field of structural biology and peptide research (Schreier et al., 2012).

Antioxidant and Anti-inflammatory Agents

Research on melatonin and its metabolites demonstrates their antioxidant and anti-inflammatory properties. This suggests a broader research area where this compound might be investigated for similar properties, given its structural characteristics (Reiter et al., 2008).